![molecular formula C7H2ClN3S2 B2791059 5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine CAS No. 145383-62-6](/img/structure/B2791059.png)
5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound has a unique structure that makes it an attractive candidate for the development of new drugs and materials.
Mechanism of Action
Mode of Action
It’s synthesized via the reaction of 4-amino-5-bromo-2-chloro-6-methylpyrimidine with carbon disulfide in the presence of koh in dmf . The resulting compound is then alkylated at the sulfur atom with various alkyl halides .
Biochemical Pathways
Similar thiazolopyrimidine derivatives have been reported to influence various biochemical pathways, including those involved in antimicrobial, antiviral, and antitumor activities .
Result of Action
Similar thiazolopyrimidine derivatives have been reported to possess antimicrobial, antiviral, and antitumor activities .
Action Environment
It’s worth noting that the synthesis of similar compounds has been reported to be influenced by factors such as temperature and the presence of certain reagents .
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine is its potent anticancer activity against various types of cancer cells. Additionally, this compound exhibits low toxicity towards normal cells, making it a promising candidate for further development as an anticancer agent. However, the limitations of this compound include its low solubility in aqueous solutions, which can make it difficult to work with in laboratory experiments.
Future Directions
There are several potential future directions for research on 5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine. One area of interest is the development of new derivatives of this compound with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as materials science. Finally, the development of new drug delivery systems for this compound could also be an area of future research.
Synthesis Methods
The synthesis of 5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine involves several steps, including the reaction of 2-aminothiophenol with ethyl chloroacetate to form ethyl 2-(2-mercapto-phenyl)thiazole-4-carboxylate. The resulting compound is then reacted with hydrazine hydrate to form 2-(2-hydrazinyl-phenyl)thiazole-4-carboxylic acid hydrazide. Finally, the hydrazide is reacted with 2-chloro-4,6-dimethoxy-1,3,5-triazine to form this compound.
Scientific Research Applications
5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit potent anticancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, this compound has also been found to exhibit antibacterial and antifungal activity.
Biochemical Analysis
Biochemical Properties
5-Chloro[1,3]thiazolo[5’,4’:4,5]thieno[3,2-d]pyrimidine has been found to interact with several enzymes and proteins. It has shown potent inhibitory activity against phosphoinositide 3-kinase (PI3K), a key enzyme involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking . The compound’s interaction with PI3K is of particular interest due to the enzyme’s role in many cellular processes and diseases.
Cellular Effects
The effects of 5-Chloro[1,3]thiazolo[5’,4’:4,5]thieno[3,2-d]pyrimidine on cells are largely tied to its inhibitory activity against PI3K. By inhibiting PI3K, it can influence cell function, impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
At the molecular level, 5-Chloro[1,3]thiazolo[5’,4’:4,5]thieno[3,2-d]pyrimidine exerts its effects through binding interactions with biomolecules, particularly PI3K. It inhibits PI3K, leading to changes in gene expression and potentially affecting other cellular processes .
properties
IUPAC Name |
9-chloro-3,7-dithia-5,10,12-triazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),4,9,11-pentaene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2ClN3S2/c8-6-4-3(9-1-10-6)5-7(13-4)11-2-12-5/h1-2H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SASZSVYGPZFBQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(C(=N1)Cl)SC3=C2SC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2ClN3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
145383-62-6 |
Source
|
Record name | 9-chloro-3,7-dithia-5,10,12-triazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.